Cas no 630107-87-8 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-)

4-Chloro-1-(2-pyrimidinyl)-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a chloro group at the 4-position and a pyrimidinyl moiety at the 1-position. This structure imparts significant utility in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid, fused-ring system enhances binding affinity to target proteins, while the chloro and pyrimidinyl groups offer reactive sites for further functionalization. The compound's high purity and stability make it suitable for precision applications in drug discovery and development. Its well-defined synthetic pathway ensures reproducibility for research and industrial use.
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- structure
630107-87-8 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-
CAS No:630107-87-8
MF:C9H5ClN6
MW:232.629198789597
CID:1648954
PubChem ID:23400191
Update Time:2025-06-07

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-
    • 630107-87-8
    • 4-Chloro-1-(2-pyrimidinyl)-1H-pyrazolo[3,4-d]pyrimidine
    • SCHEMBL12000878
    • 4-Chloro-1-(pyrimidin-2-yl)-1h-pyrazolo[3,4-d]pyrimidine
    • 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine
    • DB-153627
    • CS-0299758
    • EN300-684732
    • Inchi: 1S/C9H5ClN6/c10-7-6-4-15-16(8(6)14-5-13-7)9-11-2-1-3-12-9/h1-5H
    • InChI Key: QZGVREHUUDMCOB-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NN(C3N=CC=CN=3)C2=NC=N1

Computed Properties

  • Exact Mass: 232.02665
  • Monoisotopic Mass: 232.0264219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.38

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- Pricemore >>

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